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Necrotic enteritis, a disease caused by Clostridium perfringens, poses a significant threat to the
poultry industry, leading to substantial economic losses through increased mortality and
reduced performance. For decades, Albac, a brand of bacitracin, has been a cornerstone in
the prevention and control of this costly disease. This guide provides an objective comparison
of Albac's performance with other leading alternatives, supported by experimental data,
detailed methodologies, and visual representations of key biological and experimental
processes.

Performance Comparison of Albac and Alternatives

The following tables summarize quantitative data from various studies, offering a comparative
overview of the efficacy of Albac (bacitracin) and its alternatives in preventing necrotic enteritis
in broiler chickens.

Table 1: Efficacy of Bacitracin (Albac) in Preventing Necrotic Enteritis
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. Lesion Body Feed
Treatment Mortality . .
Score (0-4 Weight Conversion Reference
Group Rate (%) . .
scale) Gain (g) Ratio (FCR)
Unchallenged
0 0.0 1500 1.50 [1]
Control
Challenged
7.4 2.5 1350 1.75 [1]
Control
Zinc
Bacitracin (33 0.4 1.0 1480 1.55 [1]
mg/kg)
Zinc
Bacitracin (55 0 0.5 1490 1.52 [1]
mg/kg)

Table 2: Comparative Efficacy of Bacitracin and Probiotics

C. perfringens

Treatment Mortality Rate Lesion Score
Count (log10 Reference
Group (%) (0-4 scale)
CFUIlqg)
Challenged
15 2.8 7.5 [2]
Control
Virginiamycin
J Y 1.2 5.0 [2]
(AGP)
Probiotic (B.
. . ) 8 15 5.8 [2]
licheniformis)
Probiotic/Prebioti
1.3 5.5 [2]

c/Essential Oil

Table 3: Comparative Efficacy of Bacitracin and Organic Acids
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Intestinal Lesion C. perfringens
Treatment Group Reference

Score (0-3 scale) (log10 CFUIg cecal)
Challenged Control 1.8 6.5 [3]
Zinc Bacitracin 0.9 5.2 [3]
Organic Acid Blend

1.0 5.8 [3]
(SMP)
Organic Acid Blend

1.1 5.6 [3]
(SMF)
Organic Acid Blend

0.9 5.4 [3]

(SHM)

Table 4: Comparative Efficacy of Bacitracin and Essential Oils

Mortality Lesion Body
Treatment . FCR (day 0-

(%) due to Score (0-4 Weight (g) Reference
Group 42)

NE scale) at day 42
Challenged

125 2.1 2400 1.80 [4]
Control
Essential Oil 5.0 1.1 2550 1.70 [4]
Lysozyme 6.3 1.3 2520 1.72 [4]
Essential Oll

8.8 1.8 2450 1.78 [4]
+ Lysozyme

Experimental Protocols

Understanding the methodologies behind the data is crucial for interpretation. Below are
detailed protocols for key experiments cited in this guide.

Necrotic Enteritis Challenge Model
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A common experimental design to induce necrotic enteritis in broilers involves a co-infection
model with Eimeria species and Clostridium perfringens. This approach mimics the natural
progression of the disease, where intestinal damage caused by coccidiosis creates a favorable
environment for C. perfringens proliferation.[5][6]

Experimental Workflow for Necrotic Enteritis Induction

Acclimation Phase

Day 1: Chick Placement & Acclimation

Challenge Phase

Day 9: Oral Inoculation with Eimeria spp.

l

Day 14-16: Oral Inoculation with C. perfringens

Observation Phase

Day 17-21: Observation for Clinical Signs & Mortality

l

Day 21: Necropsy & Lesion Scoring

Click to download full resolution via product page

Caption: A typical experimental workflow for inducing necrotic enteritis in broiler chickens.

1. Animals and Housing:
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One-day-old broiler chicks (e.g., Ross 308) are randomly allocated to different treatment
groups.[3]

Birds are housed in floor pens with fresh litter under controlled environmental conditions.
. Diets:

A basal diet (e.g., corn-soybean meal based) is formulated to meet the nutritional
requirements of broilers.

Treatment diets are prepared by adding the test articles (e.g., Albac, probiotics, essential
oils) to the basal diet.

. Challenge Procedure:

Predisposing Factor: On day 9 of age, birds are orally inoculated with a field strain of Eimeria
spp. (e.g., E. maxima, E. acervulina, E. tenella).[3]

C. perfringens Inoculation: From day 14 to 16, birds are orally challenged with a broth culture
of a virulent, NetB toxin-producing strain of Clostridium perfringens.[5][6]

. Data Collection and Analysis:

Performance Parameters: Body weight gain and feed intake are recorded weekly, and the
feed conversion ratio (FCR) is calculated.

Mortality: Mortality is recorded daily, and the cause of death is determined by necropsy.

Intestinal Lesion Scoring: On a specified day post-infection (e.g., day 21), a subset of birds
from each group is euthanized, and the small intestine is examined for necrotic enteritis
lesions, which are scored on a scale of 0 (no gross lesions) to 4 (severe, extensive
necrosis).[5]

Microbiological Analysis: Cecal or ileal contents are collected to enumerate C. perfringens
populations.

Statistical Analysis: Data are analyzed using appropriate statistical methods (e.g., ANOVA) to
determine significant differences between treatment groups.

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.bohrium.com/paper-details/organic-acid-blends-improve-intestinal-integrity-modulate-short-chain-fatty-acids-profiles-and-alter-microbiota-of-broilers-under-necrotic-enteritis-challenge/811809897464201218-1377
https://www.benchchem.com/product/b3428439?utm_src=pdf-body
https://www.bohrium.com/paper-details/organic-acid-blends-improve-intestinal-integrity-modulate-short-chain-fatty-acids-profiles-and-alter-microbiota-of-broilers-under-necrotic-enteritis-challenge/811809897464201218-1377
https://pmc.ncbi.nlm.nih.gov/articles/PMC8596908/
https://pubmed.ncbi.nlm.nih.gov/23101966/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8596908/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3428439?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Signaling Pathways and Mechanisms of Action

The efficacy of Albac and its alternatives in preventing necrotic enteritis is attributed to their
distinct mechanisms of action.

Mechanism of Action of Bacitracin (Albac)

Bacitracin is a polypeptide antibiotic that primarily targets Gram-positive bacteria like
Clostridium perfringens. Its mechanism involves the inhibition of cell wall synthesis.

Bacitracin's Interference with Bacterial Cell Wall Synthesis
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Caption: Bacitracin inhibits the recycling of the lipid carrier responsible for transporting
peptidoglycan precursors, thereby halting cell wall synthesis.

Specifically, bacitracin interferes with the dephosphorylation of C55-isoprenyl pyrophosphate, a
lipid carrier molecule that transports the building blocks of the peptidoglycan cell wall across
the cell membrane. By preventing the recycling of this carrier, bacitracin effectively halts cell
wall synthesis, leading to cell lysis and death of the susceptible bacteria.

Proposed Mechanisms of Action for Alternatives

Alternatives to bacitracin employ different strategies to control necrotic enteritis, often focusing
on modulating the gut environment and the host's immune response.

1. Probiotics:

o Competitive Exclusion: Probiotics, which are beneficial live microorganisms, compete with C.
perfringens for nutrients and attachment sites on the intestinal mucosa.[7]

e Production of Antimicrobial Substances: Some probiotic strains produce bacteriocins and
organic acids that directly inhibit the growth of C. perfringens.[7]

e Immune Modulation: Probiotics can enhance the host's gut barrier function and modulate the
immune system to better respond to pathogenic challenges.[8]

2. Organic Acids:

o Lowering Gut pH: Organic acids reduce the pH in the gastrointestinal tract, creating an
environment that is less favorable for the growth of acid-sensitive pathogens like C.
perfringens.

» Direct Antimicrobial Activity: Undissociated organic acids can penetrate the bacterial cell
membrane and disrupt normal cellular functions.

3. Essential Oils:

» Disruption of Bacterial Membranes: The hydrophobic nature of essential oils allows them to
partition into the lipid bilayer of bacterial cell membranes, increasing their permeability and
leading to the leakage of vital intracellular components.[9]
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+ Anti-inflammatory and Antioxidant Properties: Many essential oils possess anti-inflammatory
and antioxidant properties that can help mitigate the intestinal damage caused by C.
perfringens and its toxins.[9]

Logical Flow of Probiotic Action in Necrotic Enteritis Prevention

Probiotic Supplementation

y

Competitive Exclusion Antimicrobial Production

y

Inhibition of C. perfringens Growth Immune Modulation

Reduced Toxin Production

y
Improved Gut Health & Integrity

Prevention of Necrotic Enteritis
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Caption: Probiotics prevent necrotic enteritis through a multi-faceted approach involving
competitive exclusion, antimicrobial production, and immune modulation.

Conclusion
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Albac (bacitracin) remains a highly effective tool for the prevention and control of necrotic
enteritis in poultry, demonstrating consistent reductions in mortality, intestinal lesions, and
performance losses. However, with the increasing global pressure to reduce antibiotic use in
animal agriculture, a variety of alternatives have emerged. Probiotics, organic acids, and
essential oils have all shown promise in mitigating the impact of this disease.

The choice of a preventive strategy will depend on various factors, including the specific
production system, the prevalence of necrotic enteritis, and regulatory considerations. The data
presented in this guide, along with the detailed experimental protocols, provide a foundation for
researchers, scientists, and drug development professionals to make informed decisions and to
design future studies aimed at further optimizing the control of necrotic enteritis in poultry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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